Cas no 2227698-90-8 (tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2227698-90-8
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 6184476
• PubChem ID: 165619995
• Update Time: 2025-10-29

tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate
• 2227698-90-8
• tert-butyl N-{2-[(1R)-3-amino-1-hydroxypropyl]-5-(trifluoromethyl)phenyl}carbamate
• EN300-1900080

• Inchi： 1S/C15H21F3N2O3/c1-14(2,3)23-13(22)20-11-8-9(15(16,17)18)4-5-10(11)12(21)6-7-19/h4-5,8,12,21H,6-7,19H2,1-3H3,(H,20,22)/t12-/m1/s1
• InChI Key： RMYJNSUTLDCVMW-GFCCVEGCSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H](CCN)O)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate

Introduction to tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2227698-90-8)

tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 2227698-90-8, this compound represents a sophisticated molecular structure designed to interact with biological systems in targeted ways. The presence of multiple functional groups, including an amine, a hydroxyl group, and a trifluoromethyl substituent, makes it a versatile candidate for further exploration in drug development.

The structure of tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate is characterized by its rigid aromatic backbone, which is further modified by the 5-(trifluoromethyl)phenyl moiety. This substitution not only enhances the compound's lipophilicity but also contributes to its metabolic stability, which are critical factors in drug design. The amine group at the 3-position of the phenyl ring provides a site for hydrogen bonding and potential interactions with biological targets, while the hydroxyl group at the 1-position adds another layer of reactivity and solubility properties.

In recent years, there has been growing interest in compounds that incorporate trifluoromethyl groups, due to their ability to improve pharmacokinetic profiles such as bioavailability and metabolic half-life. The tert-butyl carbamate moiety in this compound serves as a protecting group for the amine functionality, ensuring that it remains available for subsequent chemical modifications or biological interactions. This dual functionality makes tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The combination of stereochemistry (indicated by the (1R) configuration) and multiple functional groups suggests that it could exhibit selective binding to specific biological targets. For instance, the hydroxyl and amine groups could interact with enzymes or receptors in ways that modulate inflammatory pathways or signal transduction cascades. Preliminary studies have hinted at its utility in addressing conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design, as enantiomers or diastereomers can exhibit vastly different biological activities. The specific (1R) configuration of tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate may be critical for its efficacy, as even small changes in stereochemistry can alter binding affinity and metabolic fate. This underscores the need for precise synthetic methodologies to produce this compound in high enantiomeric purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have suggested that this compound could bind to targets such as kinases or proteases involved in disease pathways. Additionally, its structural features make it a candidate for developing small-molecule inhibitors that disrupt aberrant signaling networks.

The synthesis of complex molecules like tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate requires meticulous planning and execution. Key synthetic steps include protecting group strategies to prevent unwanted side reactions, stereoselective transformations to ensure high enantiopurity, and purification techniques such as chromatography or recrystallization to isolate the desired product. The use of chiral auxiliaries or catalysts may also be necessary to achieve the desired stereochemical outcome.

In conclusion, tert-butyl N-{2-(1R)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2227698-90-8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—such as the combination of an amine, hydroxyl group, trifluoromethyl substitution, and specific stereochemistry—make it a versatile scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this molecule, it is likely to play an important role in developing next-generation therapeutics.